Cas no 2241865-83-6 ((pyrimidin-5-yl-d3)boronic acid)

• Product Name: (pyrimidin-5-yl-d3)boronic acid
• CAS No: 2241865-83-6
• MF: C₄H₅BN₂O₂
• MW: 126.92418551445
• CID: 6815934
• PubChem ID: 133553313
• Update Time: 2025-03-03

(pyrimidin-5-yl-d3)boronic acid Chemical and Physical Properties

Names and Identifiers

• (PYRIMIDINE-D3)-5-BORONIC ACID
• 2241865-83-6
• CS-18959
• F93023
• (Pyrimidine-2,4,6-d3)-5-boronic acid
• (pyrimidin-5-yl-d3)boronic acid

• Inchi： 1S/C4H5BN2O2/c8-5(9)4-1-6-3-7-2-4/h1-3,8-9H/i1D,2D,3D
• InChI Key： HZFPPBMKGYINDF-CBYSEHNBSA-N
• SMILES： OB(C1=C([2H])N=C([2H])N=C1[2H])O

Computed Properties

• Exact Mass: 127.0632378Da
• Monoisotopic Mass: 127.0632378Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų